Cas no 5572-94-1 (2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane)

2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane is a boronic ester derivative featuring an iodophenyl substituent, making it a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The dioxaborinane scaffold enhances stability, reducing hydrolysis susceptibility compared to boronic acids. The 4-iodophenyl group provides a reactive handle for further functionalization, enabling selective transformations in synthetic chemistry. Its crystalline nature and well-defined structure ensure consistent reactivity and ease of handling. This compound is particularly valuable in pharmaceutical and materials science research, where controlled C-C bond formation is critical. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a reliable choice for complex organic synthesis.

2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane structure

5572-94-1 structure

Product Name:2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane

CAS No:5572-94-1

MF:C₁₁H₁₄BIO₂

MW:315.943135738373

CID:2144577

PubChem ID:68755227

Update Time:2025-06-09

2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

- 5,5-dimethyl-2-(4-iodophenyl)-1,3,2-dioxaborinane
- 2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
- AKOS025403827
- CS-0173925
- DB-196164
- E85389
- SCHEMBL3711441
- MFCD26394871
- AS-3030
- 5572-94-1
- MDL： MFCD26394871
- Inchi： 1S/C11H14BIO2/c1-11(2)7-14-12(15-8-11)9-3-5-10(13)6-4-9/h3-6H,7-8H2,1-2H3
- InChI Key： JKKCLZFCRZKJEG-UHFFFAOYSA-N
- SMILES： IC1C=CC(B2OCC(C)(C)CO2)=CC=1

Computed Properties

Exact Mass: 316.01316g/mol
Monoisotopic Mass: 316.01316g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane Pricemore >>

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Chemenu	CM321708-25g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	25g	$534	2021-06-16
Chemenu	CM321708-25g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	25g	$534	2022-08-31
Apollo Scientific	OR310872-1g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	1g	£38.00	2025-02-19
Apollo Scientific	OR310872-5g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	5g	£125.00	2025-02-19
AK Scientific	AMTB997-250mg	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	250mg	$27	2025-02-18
AK Scientific	AMTB997-1g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	1g	$72	2025-02-18
AK Scientific	AMTB997-5g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	5g	$288	2025-02-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I886361-5g	2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	98%	5g	585.00	2021-05-17
eNovation Chemicals LLC	Y1241269-5g	2-(4-iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	5572-94-1	95%	5g	$125	2024-06-06
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